Cas no 2137665-44-0 (1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl-)
1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl-
-
- Inchi: 1S/C13H19NO3/c1-10-11(9-14-5-6-15-2)3-4-12-13(10)17-8-7-16-12/h3-4,14H,5-9H2,1-2H3
- InChI Key: RXKQAJKCHSCPLA-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(CNCCOC)C(C)=C2OCC1
1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-765202-0.05g |
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine |
2137665-44-0 | 95% | 0.05g |
$888.0 | 2024-05-22 | |
| Enamine | EN300-765202-0.1g |
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine |
2137665-44-0 | 95% | 0.1g |
$930.0 | 2024-05-22 | |
| Enamine | EN300-765202-0.25g |
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine |
2137665-44-0 | 95% | 0.25g |
$972.0 | 2024-05-22 | |
| Enamine | EN300-765202-0.5g |
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine |
2137665-44-0 | 95% | 0.5g |
$1014.0 | 2024-05-22 | |
| Enamine | EN300-765202-1.0g |
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine |
2137665-44-0 | 95% | 1.0g |
$1057.0 | 2024-05-22 | |
| Enamine | EN300-765202-2.5g |
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine |
2137665-44-0 | 95% | 2.5g |
$2071.0 | 2024-05-22 | |
| Enamine | EN300-765202-5.0g |
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine |
2137665-44-0 | 95% | 5.0g |
$3065.0 | 2024-05-22 | |
| Enamine | EN300-765202-10.0g |
(2-methoxyethyl)[(5-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]amine |
2137665-44-0 | 95% | 10.0g |
$4545.0 | 2024-05-22 |
1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl- Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl-
Recent Advances in the Study of 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl- (CAS: 2137665-44-0)
The compound 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl- (CAS: 2137665-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxin scaffold and methoxyethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 1,4-Benzodioxin-6-methanamine derivatives exhibit affinity for specific serotonin and dopamine receptors, making them potential candidates for treating neurological disorders such as depression, anxiety, and Parkinson's disease. The methoxyethyl moiety appears to enhance blood-brain barrier penetration, a critical factor for central nervous system (CNS) drug efficacy.
Recent synthetic approaches have optimized the production of 2137665-44-0, with a focus on improving yield and purity. Green chemistry techniques, including catalytic hydrogenation and solvent-free reactions, have been employed to reduce environmental impact. These advancements are crucial for scaling up production for preclinical and clinical trials.
Pharmacokinetic studies have revealed favorable absorption and distribution profiles for 1,4-Benzodioxin-6-methanamine derivatives. The compound demonstrates good oral bioavailability and a half-life conducive to once-daily dosing. Metabolite identification studies indicate that the primary metabolic pathways involve oxidation of the methoxyethyl group and glucuronidation, with no significant toxic metabolites detected.
In terms of safety, acute and subchronic toxicity studies in animal models have shown that 2137665-44-0 has a wide therapeutic window. No significant organ toxicity or behavioral changes were observed at therapeutic doses. However, further long-term toxicity studies are warranted to fully assess its safety profile.
The potential applications of this compound extend beyond neurological disorders. Recent screening assays have identified activity against certain cancer cell lines, particularly those with dysregulated serotonin signaling pathways. This opens new avenues for oncology drug development, though more research is needed to elucidate the precise mechanisms involved.
In conclusion, 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl- represents a promising scaffold for drug discovery. Its versatile pharmacological profile, combined with favorable pharmacokinetic properties, makes it an attractive candidate for further development. Future research directions should focus on structure-activity relationship studies to optimize potency and selectivity, as well as comprehensive clinical trials to validate its therapeutic potential.
2137665-44-0 (1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-(2-methoxyethyl)-5-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)